2-(Benzo[d]isoxazol-3-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C24H24N4O3/c1-16-7-2-3-9-18(16)24-25-22(31-27-24)13-17-8-6-12-28(15-17)23(29)14-20-19-10-4-5-11-21(19)30-26-20/h2-5,7,9-11,17H,6,8,12-15H2,1H3
• InChI Key: BFUWQIVXHQVNDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)CC4=NOC5=CC=CC=C54
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol

Description

2-(Benzo[d]isoxazol-3-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds related to "2-(Benzo[d]isoxazol-3-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone" have been explored in several studies. For instance, the synthesis of isoxazole and oxadiazole derivatives, which share structural similarities with the target compound, has been reported, demonstrating the application of click chemistry and various synthesis strategies to create complex molecules with potential biological activities (Govindhan et al., 2017; Prasad et al., 2018). These studies often focus on optimizing yields and understanding the thermal stability and molecular structure through techniques like XRD, NMR, and IR spectroscopy, contributing to the knowledge base required for developing new pharmaceutical agents or materials.

Biological Applications and Pharmacokinetics

The potential biological applications of compounds structurally related to "2-(Benzo[d]isoxazol-3-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone" have been a subject of investigation. Research efforts include evaluating the cytotoxic activities of synthesized compounds, understanding their interaction with biological molecules such as human serum albumin, and exploring their pharmacokinetics nature for further biological applications (Govindhan et al., 2017). These studies are crucial for the development of new therapeutic agents, providing insights into how such compounds could be used in treating diseases or as diagnostic tools.

Molecular Docking and Activity Studies

Molecular docking studies play a vital role in understanding the interaction between synthesized compounds and target proteins. For example, compounds similar to the target molecule have been evaluated for their binding efficiency with proteins, elucidating potential therapeutic applications (Govindhan et al., 2017). These studies help in predicting the biological activity of new molecules and guide the design of molecules with enhanced efficacy and specificity for their biological targets.